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Compound of Interest

Compound Name: 3-Phenylisoxazole

Cat. No.: B085705 Get Quote

3-Phenylisoxazole: Chemical Identity and
Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the chemical formula and

molecular weight of 3-Phenylisoxazole, a heterocyclic compound of interest in various

research and development fields, including pharmaceuticals and agrochemicals.[1]

Core Chemical Data
The fundamental chemical properties of 3-Phenylisoxazole are summarized below. This data

is crucial for stoichiometric calculations, analytical characterization, and experimental design.

Property Value Source

Chemical Formula C₉H₇NO
PubChem[2], Chem-Impex[1],

Advanced Biochemicals[3]

Molecular Weight 145.16 g/mol
PubChem[2], Chem-Impex[1],

Advanced Biochemicals[3]

CAS Number 1006-65-1 PubChem[2], Chem-Impex[1]
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The molecular formula, C₉H₇NO, precisely defines the elemental composition of the molecule,

consisting of nine carbon atoms, seven hydrogen atoms, one nitrogen atom, and one oxygen

atom.[1][2][4] The molecular weight of 145.16 g/mol is derived from the sum of the atomic

weights of these constituent atoms and is a critical parameter in quantitative chemical analysis

and synthesis.[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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